molecular formula C15H21FN2O2 B8556831 Tert-butyl 3-((4-fluoro-2-methylphenyl)amino)azetidine-1-carboxylate

Tert-butyl 3-((4-fluoro-2-methylphenyl)amino)azetidine-1-carboxylate

Cat. No.: B8556831
M. Wt: 280.34 g/mol
InChI Key: OGWBZLSLGDKACQ-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

Tert-butyl 3-((4-fluoro-2-methylphenyl)amino)azetidine-1-carboxylate is a useful research compound. Its molecular formula is C15H21FN2O2 and its molecular weight is 280.34 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

Molecular Formula

C15H21FN2O2

Molecular Weight

280.34 g/mol

IUPAC Name

tert-butyl 3-(4-fluoro-2-methylanilino)azetidine-1-carboxylate

InChI

InChI=1S/C15H21FN2O2/c1-10-7-11(16)5-6-13(10)17-12-8-18(9-12)14(19)20-15(2,3)4/h5-7,12,17H,8-9H2,1-4H3

InChI Key

OGWBZLSLGDKACQ-UHFFFAOYSA-N

Canonical SMILES

CC1=C(C=CC(=C1)F)NC2CN(C2)C(=O)OC(C)(C)C

Origin of Product

United States

Synthesis routes and methods

Procedure details

A solution of 1-Boc-3-azetidinone (800 mg, 4.67 mmol), 4-fluoro aniline (0.519 ml, 4.67 mmol), acetic acid (0.535 ml, 9.34 mmol) and sodium(triacetoxy)borohydride (1.98 g, 9.34 mmol) in 1,2-dichloroethane (20 ml) was stirred under N2 atmosphere at room temperature for 1 day. Sat. solution of NaHCO3 (25 ml) was added. After phase separation, the aqueous layer was extracted with dichloromethane (2×35 ml). The collected organics after solvent evaporation were purified by Biotage SNAP-Si cartridge (25 g) eluting with cyclohexane/ethylacetate from 90/10 to 80/20. Collected fractions after solvent evaporation afforded the title compound (D30) (880 mg)
Quantity
800 mg
Type
reactant
Reaction Step One
Quantity
0.519 mL
Type
reactant
Reaction Step One
Quantity
0.535 mL
Type
reactant
Reaction Step One
Quantity
1.98 g
Type
reactant
Reaction Step One
Quantity
20 mL
Type
solvent
Reaction Step One
Quantity
25 mL
Type
reactant
Reaction Step Two

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